Cas no 4743-57-1 (Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)-)

Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)- structure
4743-57-1 structure
Product Name:Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)-
CAS No:4743-57-1
MF:C10H6O4
MW:190.15224313736
CID:330569
Update Time:2025-04-19

Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)-
    • (2Z)-(3-Oxo-2-benzofuran-1(3H)-ylidene)acetic acid
    • 2-(3-oxo-1,3-dihydroisobenzofuran-1-yliden)acetic acid
    • (3-oxo-3H-isobenzofuran-1-ylidene)-acetic acid
    • 3-carboxymethylenephthalide
    • BUTTPARK 934-19
    • PHTHALIDENEACETIC ACID
    • phthalidyliden-acetic acid
    • Phthalidyliden-essigsaeure
    • Phthalylaceticacid
    • Phthalylessigsaeure
    • Inchi： 1S/C10H6O4/c11-9(12)5-8-6-3-1-2-4-7(6)10(13)14-8/h1-5H,(H,11,12)/b8-5-
    • InChI Key： XKMGDVJBAWUUDZ-YVMONPNESA-N
    • SMILES： O1C(C2C=CC=CC=2/C/1=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 190.02700

Experimental Properties

  • Density: 1.1083 (rough estimate)
  • Melting Point: 287 °C
  • Boiling Point: 245.64°C (rough estimate)
  • Refractive Index: 1.4440 (estimate)
  • PSA: 63.60000
  • LogP: 1.28250

Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)- Security Information

  • HazardClass：IRRITANT

Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)- Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acetic acid,2-(3-oxo-1(3H)-isobenzofuranylidene)- Pricemore >>

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